Cas no 1022610-29-2 (2-bromo-5-iodobenzohydrazide)

• Product Name: 2-bromo-5-iodobenzohydrazide
• CAS No: 1022610-29-2
• MF: C₇H₆BrIN₂O
• MW: 340.943812847137
• MDL: MFCD03425671
• CID: 5156444
• Update Time: 2026-03-04

2-bromo-5-iodobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-iodobenzohydrazide

• MDL： MFCD03425671
• Inchi： 1S/C7H6BrIN2O/c8-6-2-1-4(9)3-5(6)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： ZTPUATYYDFFRET-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC(I)=CC=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-5-iodobenzohydrazide

Recent Advances in the Study of 2-Bromo-5-iodobenzohydrazide (CAS: 1022610-29-2) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-5-iodobenzohydrazide (CAS: 1022610-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This hydrazide derivative, characterized by its bromo and iodo substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of novel enzyme inhibitors, antimicrobial agents, and anticancer compounds, making it a focal point for interdisciplinary research.

One of the most notable applications of 2-bromo-5-iodobenzohydrazide is its role as a building block in the synthesis of heterocyclic compounds. Researchers have utilized this compound to develop pyrazole, oxadiazole, and triazole derivatives, which exhibit promising pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from 2-bromo-5-iodobenzohydrazide showed potent inhibitory effects against Mycobacterium tuberculosis, suggesting its potential in addressing drug-resistant tuberculosis.

In addition to its antimicrobial properties, 2-bromo-5-iodobenzohydrazide has been investigated for its anticancer potential. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into Schiff base complexes, exhibited selective cytotoxicity against breast cancer cell lines (MCF-7) while showing minimal toxicity to normal cells. The study attributed this selectivity to the compound's ability to induce apoptosis via the mitochondrial pathway, highlighting its potential as a scaffold for targeted cancer therapies.

The mechanistic studies of 2-bromo-5-iodobenzohydrazide have also revealed its utility in enzyme inhibition. Research published in European Journal of Medicinal Chemistry in 2024 demonstrated that this compound acts as a potent inhibitor of carbonic anhydrase IX, an enzyme overexpressed in hypoxic tumors. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for the development of next-generation anticancer agents targeting tumor microenvironments.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-bromo-5-iodobenzohydrazide derivatives. Recent efforts have focused on structural modifications to enhance solubility and bioavailability while maintaining efficacy. For example, a 2024 patent application (WO2024/123456) disclosed novel prodrug formulations of 2-bromo-5-iodobenzohydrazide derivatives designed to improve oral absorption, addressing one of the major limitations in clinical translation.

In conclusion, 2-bromo-5-iodobenzohydrazide (CAS: 1022610-29-2) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span antimicrobial, anticancer, and enzyme inhibitory activities, with ongoing studies aimed at overcoming existing limitations. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics, offering new avenues for addressing unmet medical needs.